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Abstract
POPSO (Piperazine-N,N′-bis(2-hydroxypropanesulfonic acid)) disodium salt is a zwitterionic

biological buffer widely utilized in biochemical, molecular biology, and cell culture applications.

Its primary function is to maintain a stable pH in the physiological range, which is critical for the

integrity and function of biological systems under investigation. This technical guide provides

an in-depth overview of the core properties, applications, and relevant experimental contexts of

POPSO disodium salt. It includes a summary of its physicochemical properties, detailed

insights into its use in specific research areas, and a discussion of its potential biological

effects.

Core Properties of POPSO Disodium Salt
POPSO disodium salt is valued in research for its desirable characteristics as a biological

buffer. These properties are summarized in the tables below, compiled from various supplier

technical data sheets.[1][2][3][4]

Table 1: General and Chemical Properties
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Property Value Reference

Chemical Name

Piperazine-N,N′-bis(2-

hydroxypropanesulfonic acid)

disodium salt

[2]

CAS Number 108321-07-9 [2]

Molecular Formula C₁₀H₂₀N₂Na₂O₈S₂ [2]

Molecular Weight 406.384 g/mol [2]

Appearance White crystalline powder

pKa (25 °C) 7.8

Useful pH Range 7.2 - 8.5 [5]

Table 2: Specifications and Purity
Parameter Specification Reference

Purity (Titration) ≥ 97.0% to ≥99% [1]

Water Content (KF) ≤ 5% [1]

Heavy Metals (as Pb) ≤ 0.0005% [1]

Solubility (10% in Water) Clear and complete [1]

Table 3: Storage and Handling
Condition Recommendation Reference

Storage Temperature Room Temperature (18-25°C) [1][3]

Shipping Conditions Ambient [3]

Safety Precautions

Standard laboratory practices;

wear protective gloves and

eye/face protection.

Applications in Biological Research
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POPSO disodium salt is a versatile buffering agent employed in a variety of research

applications, primarily due to its ability to maintain a stable pH environment without significantly

interfering with biological processes.[6]

General Use as a Biological Buffer
The zwitterionic nature of POPSO, coupled with its pKa of 7.8, makes it an excellent buffer for

maintaining physiological pH in a range of experimental systems, including cell culture, enzyme

assays, and electrophoretic studies.[5] Its high water solubility and minimal interaction with

metal ions are advantageous in many biochemical and molecular biology protocols.

Inhibition of Anion Uniport in Mitochondria
POPSO has been identified as a marked inhibitor of anion uniport across the inner

mitochondrial membrane.[5] This property is particularly relevant in studies of mitochondrial

bioenergetics and transport processes. The inhibition of chloride uniport by POPSO has been

quantified with an IC50 value of 24 mM.[5]

Studies on Heavy Metal Toxicity in Algae
Research has indicated that POPSO can enhance the uptake and toxicity of copper in algae,

leading to impairment of the mitochondrial inner membrane.[5] This application is significant in

ecotoxicological studies investigating the impact of heavy metals on aquatic microorganisms.

The presence of a zwitterionic buffer like POPSO can influence the bioavailability and

subsequent cellular effects of metal ions.

Experimental Protocols
While detailed, step-by-step protocols specifically citing the use of POPSO disodium salt are

not readily available in the public domain, the following sections provide generalized

methodologies for the key experimental areas where POPSO is utilized. These should be

adapted and optimized for specific experimental conditions.

General Buffer Preparation
Objective: To prepare a stock solution of POPSO buffer at a desired concentration and pH.

Materials:
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POPSO disodium salt powder

High-purity, deionized water

Calibrated pH meter

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions for pH adjustment

Volumetric flasks and magnetic stirrer

Procedure:

Weigh the required amount of POPSO disodium salt powder to achieve the desired molar

concentration in the final volume.

Dissolve the powder in approximately 80% of the final volume of deionized water in a beaker

with a magnetic stir bar.

Stir the solution until the powder is completely dissolved.

Monitor the pH of the solution using a calibrated pH meter.

Adjust the pH to the desired value using small volumes of HCl or NaOH.

Once the target pH is reached and stable, transfer the solution to a volumetric flask.

Add deionized water to the final volume mark.

Stopper the flask and invert several times to ensure thorough mixing.

The buffer solution is now ready for use or can be stored at room temperature.

Conceptual Workflow for Anion Uniport Inhibition Assay
The following workflow describes a conceptual approach to studying the inhibitory effect of

POPSO on mitochondrial anion transport.
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Caption: Conceptual workflow for an anion uniport inhibition assay using POPSO.

Conceptual Workflow for Algal Copper Toxicity Assay
This diagram outlines a generalized workflow for assessing the influence of POPSO on copper

toxicity in algal cultures.
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Caption: Conceptual workflow for an algal copper toxicity assay involving POPSO.

Signaling Pathways
Currently, there is a lack of direct evidence in the scientific literature specifically detailing the

modulation of intracellular signaling pathways by POPSO disodium salt. While it is known to

affect mitochondrial membrane transport, the downstream signaling consequences of this

inhibition have not been explicitly elucidated.

The observed enhancement of copper toxicity in algae in the presence of POPSO suggests a

potential indirect influence on stress-related signaling pathways. Copper-induced toxicity in

algae is known to involve the generation of reactive oxygen species (ROS), which can trigger a

cascade of signaling events leading to cellular damage and apoptosis. A hypothetical logical

relationship is depicted below.
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Caption: Hypothetical signaling cascade in algal copper toxicity enhanced by POPSO.

Further research is required to validate this proposed pathway and to investigate other

potential signaling roles of POPSO disodium salt.

Conclusion
POPSO disodium salt is a valuable tool for researchers requiring a stable and biologically

compatible buffer in the physiological pH range. Its specific applications in studying

mitochondrial anion transport and heavy metal toxicity highlight its utility beyond simple pH
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control. While detailed experimental protocols and a clear understanding of its impact on

cellular signaling are still areas for further investigation, the fundamental properties and known

applications of POPSO disodium salt make it an important reagent in the modern life sciences

laboratory. Researchers are encouraged to carefully consider the potential for this buffer to

influence their experimental system beyond pH maintenance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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